Cas no 33037-96-6 (Pyridinium,1-(2-ethoxy-2-oxoethyl)-4-(1H-indol-2-ylcarbonyl)-, bromide (1:1))

• Product Name: Pyridinium,1-(2-ethoxy-2-oxoethyl)-4-(1H-indol-2-ylcarbonyl)-, bromide (1:1)
• CAS No: 33037-96-6
• MF: C₁₈H₁₇BrN₂O₃
• MW: 389.243183851242
• CID: 322736
• PubChem ID: 24193466
• Update Time: 2025-04-19

Pyridinium,1-(2-ethoxy-2-oxoethyl)-4-(1H-indol-2-ylcarbonyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(2-ethoxy-2-oxoethyl)-4-(1H-indol-2-ylcarbonyl)-, bromide (1:1)
• ethyl 2-[4-(1H-indole-2-carbonyl)pyridin-1-ium-1-yl]acetate,bromide
• NSC152550
• NSC-152550
• DTXSID20638349
• 33037-96-6
• 1-(2-Ethoxy-2-oxoethyl)-4-(1H-indole-2-carbonyl)pyridin-1-ium bromide

• Inchi： 1S/C18H16N2O3.BrH/c1-2-23-17(21)12-20-9-7-13(8-10-20)18(22)16-11-14-5-3-4-6-15(14)19-16;/h3-11H,2,12H2,1H3;1H
• InChI Key： SQNUPEUUDOPEEY-UHFFFAOYSA-N
• SMILES： [Br-].O=C(C1C=C[N+](=CC=1)CC(=O)OCC)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 309.12401
• Monoisotopic Mass: 388.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 63.04
• LogP: -0.74650